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Compound of Interest

Compound Name: Bifemelane

Cat. No.: B1207547

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides essential safety and
logistical information for the handling of Bifemelane hydrochloride, a neuroprotective agent
used in research. The following procedures are based on established laboratory safety
protocols and information derived from available safety data sheets.

Hazard Identification and Classification

Bifemelane hydrochloride is classified under the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS) with the following hazards[1]:

o Acute toxicity, oral (Category 4), H302: Harmful if swallowed.
o Skin corrosion/irritation (Category 2), H315: Causes skin irritation.
e Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.

o Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:
May cause respiratory irritation.

Signal Word: Warning

Personal Protective Equipment (PPE)
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A comprehensive assessment of the risks associated with the specific experimental procedures
should be conducted to determine the appropriate level of personal protective equipment

required. The following table summarizes the recommended PPE for handling Bifemelane
hydrochloride.
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Specifications and
PPE Category Item )
Recommendations

Chemical splash goggles are
mandatory to protect against
splashes and dust. A face

Eye and Face Protection Safety Goggles shield should be worn in
addition to goggles when there
is a significant risk of

splashing.

Nitrile or neoprene gloves are
recommended. The specific
glove type should be selected
based on the solvent being
Hand Protection Chemical-Resistant Gloves used and the duration of
handling. Always inspect
gloves for integrity before use
and replace them immediately
if they become contaminated

or damaged.

A standard cotton or
polyester/cotton blend lab coat
should be worn to protect

Body Protection Laboratory Coat street clothing. For procedures
with a higher risk of splashes,
a chemically resistant apron

over the lab coat is advised.

Respiratory Protection Respirator A NIOSH-approved respirator
may be required if handling
large quantities of the powder
outside of a fume hood, or if
engineering controls are not
sufficient to maintain airborne
concentrations below exposure

limits. The type of respirator
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will depend on the specific

conditions of use.

Quantitative Data

Currently, specific occupational exposure limits (OELS) for Bifemelane hydrochloride have not
been established by major regulatory bodies. In the absence of official OELSs, it is crucial to
handle this compound with a high degree of caution, implementing engineering controls and
personal protective equipment to minimize any potential exposure. Similarly, detailed
quantitative toxicity data, such as LD50 values, are not readily available in the public domain.
Researchers should treat Bifemelane hydrochloride as a compound with unknown long-term
health effects and handle it accordingly.

Data Point Value Source
Molecular Weight 305.84 g/mol [1]
GHS Hazard Codes H302, H315, H319, H335 [1]
Occupational Exposure Limit ]

Not Established N/A
(OEL)
LD50 (Oral, Rat) Data Not Available N/A

Experimental Workflow for Safe Handling

The following diagram outlines a standard workflow for the safe handling of Bifemelane
hydrochloride in a laboratory setting. This workflow is a general guideline and should be
adapted to the specific requirements of the experimental protocol.
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Preparation

Don appropriate PPE:
- Safety Goggles
- Lab Coat
- Gloves

:

Prepare work area in a
chemical fume hood

:

Weigh Bifemelane hydrochloride
in a contained manner

Handling

Dissolve compound in
appropriate solvent

l

Perform experimental
procedures

Cleanup and Disposal

Decontaminate work surfaces
and equipment

l

Segregate and label all
waste streams

:

Dispose of waste according
to institutional guidelines

:

Doff PPE and wash
hands thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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